Cas no 205582-86-1 (5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl)-)

• Product Name: 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl)-
• CAS No: 205582-86-1
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• CID: 3898939
• PubChem ID: 10890100
• Update Time: 2025-06-30

5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl)-
• 7,7-Dimethyl-2-trifluoromethyl-7,8-dihydro-6H-quinolin-5-one
• 7,7-DIMETHYL-2-(TRIFLUOROMETHYL)-7,8-DIHYDROQUINOLIN-5(6H)-ONE
• 205582-86-1
• SCHEMBL24097201

• Inchi： 1S/C12H12F3NO/c1-11(2)5-8-7(9(17)6-11)3-4-10(16-8)12(13,14)15/h3-4H,5-6H2,1-2H3
• InChI Key： QAJUFWSKMCXUAJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CC(C)(C)C2)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 243.08709849Da
• Monoisotopic Mass: 243.08709849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Additional information on 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl)-

Introduction to 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl) and Its Applications in Modern Chemical Biology

The compound CAS no. 205582-86-1, identified as 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl), represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the quinolinone family, a class of molecules renowned for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a trifluoromethyl group and a dihydro configuration, contribute to its unique chemical properties and make it a subject of intense interest in medicinal chemistry.

Quinolinone derivatives have long been recognized for their pharmacological significance. The 5(6H)-Quinolinone scaffold serves as a privileged structure in drug discovery, exhibiting a wide spectrum of biological effects ranging from antimicrobial to anticancer properties. The introduction of the 7,8-dihydro moiety enhances the stability and bioavailability of the molecule, while the 7,7-dimethyl substitution pattern further modulates its electronic and steric properties. These modifications are critical in optimizing the compound's interaction with biological targets, thereby improving its efficacy and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex quinolinone derivatives like 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl). Modern methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have significantly improved the yield and purity of these compounds. Such advancements are crucial for facilitating further biological evaluation and drug development efforts.

The trifluoromethyl group is a key structural feature that imparts unique physicochemical properties to the molecule. This substituent enhances lipophilicity, metabolic stability, and binding affinity to biological targets. In particular, trifluoromethyl-containing compounds have been extensively studied for their potential as kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The presence of this group in 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl) suggests that it may exhibit potent inhibitory activity against relevant kinases.

Current research in chemical biology has highlighted the importance of quinolinone derivatives in modulating enzyme activity and cellular signaling pathways. Studies have demonstrated that certain quinolinones can selectively inhibit specific enzymes involved in disease pathways without significant off-target effects. The structural diversity of this class of compounds allows for fine-tuning of their biological activities by introducing various substituents at different positions on the core scaffold. The compound under discussion is no exception and represents a promising candidate for further exploration.

In vitro studies have begun to unravel the mechanisms by which 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl) interacts with its target proteins. Preliminary data suggest that it may exert its effects by binding to active sites or allosteric pockets of enzymes involved in cancer progression or inflammation. Additionally, its ability to cross cell membranes efficiently makes it a suitable candidate for topical or systemic delivery strategies.

The development of novel therapeutic agents relies heavily on the availability of high-quality starting materials and intermediates. The synthesis of complex molecules like 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl) requires meticulous planning and execution to ensure optimal yield and purity. Advances in computational chemistry have also played a pivotal role in predicting reaction outcomes and optimizing synthetic routes before experimental trials.

Future directions in the study of this compound include exploring its potential as an intermediate in multi-step syntheses targeting other biologically active molecules. Additionally, investigating its behavior in preclinical models will provide valuable insights into its pharmacokinetic properties and therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists are essential to accelerate these endeavors.

The versatility of quinolinone derivatives makes them invaluable tools in chemical biology research. By leveraging structural modifications such as those seen in 5(6H)-Quinolinone, 7,8-dihydro-7,7-dimethyl-2-(trifluoromethyl)), researchers can develop novel compounds with tailored biological activities. This approach underscores the importance of innovative molecular design in addressing unmet medical needs.

In conclusion,5(6H)-Quinolinone, particularly the derivative with CAS no. 205582-86-1, exhibits remarkable potential as a pharmacological agent due to its unique structural features and biological activities. Ongoing research efforts aimed at elucidating its mechanisms of action and optimizing its therapeutic profile hold promise for future medical applications. As synthetic methodologies continue to evolve,this class of compounds will remain at the forefront of drug discovery initiatives.